Cas no 3910-04-1 (1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-4-methyl-7-phenyl-)

• Product name: 1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-4-methyl-7-phenyl-
• CAS No: 3910-04-1
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 320067
• PubChem ID: 314364

1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-4-methyl-7-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione,3a,4,7,7a-tetrahydro-4-methyl-7-phenyl-
• DTXSID80310790
• 3910-04-1
• NSC-231754
• NSC231754
• 4-methyl-7-phenyl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione

• Inchi： InChI=1S/C15H14O3/c1-9-7-8-11(10-5-3-2-4-6-10)13-12(9)14(16)18-15(13)17/h2-9,11-13H,1H3
• InChI Key： DRAQQDZPAHZFFN-UHFFFAOYSA-N
• SMILES： C1C=CC(C2C=CC(C)C3C(OC(=O)C23)=O)=CC=1

Computed Properties

• Exact Mass: 242.09432
• Monoisotopic Mass: 242.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 2.5

Experimental Properties

• Density: 1.198
• Boiling Point: 410.2°C at 760 mmHg
• Flash Point: 198.3°C
• Refractive Index: 1.561
• PSA: 43.37
• LogP: 2.29190